Cas no 864858-36-6 (N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-1,1'-biphenyl-4-carboxamide)

• Product Name: N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-1,1'-biphenyl-4-carboxamide
• CAS No: 864858-36-6
• MF: C₂₃H₁₉N₃O₂S
• MW: 401.480863809586
• CID: 6086445
• PubChem ID: 5196889
• Update Time: 2025-07-08

N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-1,1'-biphenyl-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-1,1'-biphenyl-4-carboxamide
• N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-[1,1-biphenyl]-4-carboxamide
• [1,1'-Biphenyl]-4-carboxamide, N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-
• N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}-[1,1'-biphenyl]-4-carboxamide
• AKOS024604650
• F1298-0839
• AB00673773-01
• N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-[1,1'-biphenyl]-4-carboxamide
• 864858-36-6
• N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-4-phenylbenzamide

• Inchi： 1S/C23H19N3O2S/c1-15(27)26-12-11-19-20(13-24)23(29-21(19)14-26)25-22(28)18-9-7-17(8-10-18)16-5-3-2-4-6-16/h2-10H,11-12,14H2,1H3,(H,25,28)
• InChI Key： INHZWIMHBAWUMK-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=CC=C(C(NC2SC3=C(C=2C#N)CCN(C(C)=O)C3)=O)C=C1

Computed Properties

• Exact Mass: 401.11979803g/mol
• Monoisotopic Mass: 401.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 596.2±50.0 °C(Predicted)
• pka: 11.76±0.20(Predicted)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-1,1'-biphenyl-4-carboxamide

Recent Advances in the Study of N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-1,1'-biphenyl-4-carboxamide (CAS: 864858-36-6)

In recent years, the compound N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-1,1'-biphenyl-4-carboxamide (CAS: 864858-36-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thienopyridine scaffold and biphenyl carboxamide moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of protein kinases and other key biological targets.

The primary focus of recent studies has been on elucidating the compound's mechanism of action, pharmacokinetic properties, and therapeutic efficacy. Researchers have employed a combination of in vitro and in vivo assays to evaluate its binding affinity, selectivity, and inhibitory effects on specific kinase pathways. These investigations have revealed that the compound exhibits high selectivity for certain kinase isoforms, making it a valuable candidate for targeted therapy in diseases such as cancer and inflammatory disorders.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, which demonstrated that N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-1,1'-biphenyl-4-carboxamide acts as a potent inhibitor of the JAK-STAT signaling pathway. This pathway is critically involved in immune regulation and oncogenesis, and the compound's ability to disrupt its activity suggests potential applications in treating autoimmune diseases and certain types of leukemia.

Further research has explored the compound's structural modifications to enhance its bioavailability and reduce off-target effects. Computational modeling and structure-activity relationship (SAR) studies have identified key functional groups that contribute to its binding affinity and metabolic stability. These insights are paving the way for the development of next-generation derivatives with improved therapeutic profiles.

In addition to its kinase inhibitory properties, recent preclinical studies have investigated the compound's potential in combination therapies. For instance, synergistic effects have been observed when N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-1,1'-biphenyl-4-carboxamide is co-administered with conventional chemotherapeutic agents, leading to enhanced tumor regression in animal models. These findings highlight its potential as an adjunct therapy in oncology.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as drug delivery, toxicity, and resistance mechanisms need to be addressed in future studies. Ongoing research is focused on optimizing the compound's formulation and conducting rigorous safety assessments to ensure its viability for human trials.

In conclusion, N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-1,1'-biphenyl-4-carboxamide represents a significant advancement in the field of chemical biology and drug discovery. Its unique pharmacological properties and therapeutic potential make it a compelling subject for further investigation. As research progresses, this compound may emerge as a cornerstone in the development of novel treatments for a range of debilitating diseases.